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Compound of Interest

Compound Name: Diatrizoate

Cat. No.: B1670399

This technical support guide provides troubleshooting advice and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals encountering
challenges with the centrifugation of viscous blood samples.

Frequently Asked Questions (FAQS)

Q1: What causes increased viscosity in blood samples?

Increased viscosity in blood samples can stem from both pre-analytical factors and underlying
pathophysiological conditions.[1] Pre-analytical issues include inadequate mixing of
anticoagulant leading to clot formation in plasma, or incomplete clotting leaving residual
fibrinogen in serum.[1] Pathophysiological causes can include elevated cell counts (e.g.,
polycythemia vera), abnormal cell shapes (e.qg., sickle cell disease), or high concentrations of
acellular components like proteins in conditions such as multiple myeloma or cryoglobulinemia.

[1]
Q2: How does high viscosity affect laboratory test results?

High viscosity can pose significant challenges for automated analyzers, potentially leading to
inaccurate sampling, blockages in pipettes and tubing, and instrument malfunctions.[1] This
can result in erroneous analytical data and compromise the quality of patient care or research
outcomes.[1]

Q3: What are the initial signs of a viscous sample during processing?
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Initial indicators of a viscous sample include difficulty in pipetting, the formation of a "stringy" or
gel-like consistency, or the failure of the serum or plasma to separate properly from the cellular
components after initial centrifugation. In some cases, with serum separator tubes, the gel
barrier may not form correctly or may even float on top of the dense serum.

Troubleshooting Guide

Issue: Poor or incomplete separation of serum/plasma after centrifugation.

This is a common problem when dealing with viscous blood samples. The increased resistance
to flow hinders the effective sedimentation of cellular components.

Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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